Cas no 2680758-48-7 (Benzyl 6,8-dibromo-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline-1-carboxylate)

• Product Name: Benzyl 6,8-dibromo-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline-1-carboxylate
• CAS No: 2680758-48-7
• MF: C₂₀H₂₁Br₂NO₂
• MW: 467.194244146347
• CID: 5623359
• PubChem ID: 165930183
• Update Time: 2025-06-08

Benzyl 6,8-dibromo-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2680758-48-7
• EN300-28304544
• benzyl 6,8-dibromo-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline-1-carboxylate
• Benzyl 6,8-dibromo-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline-1-carboxylate

• Inchi： 1S/C20H21Br2NO2/c1-13-11-20(2,3)23(18-16(13)9-15(21)10-17(18)22)19(24)25-12-14-7-5-4-6-8-14/h4-10,13H,11-12H2,1-3H3
• InChI Key： GMEOEFHGZLSZET-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=C1N(C(=O)OCC1C=CC=CC=1)C(C)(C)CC2C)Br

Computed Properties

• Exact Mass: 466.99185g/mol
• Monoisotopic Mass: 464.99390g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 29.5Ų

Additional information on Benzyl 6,8-dibromo-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline-1-carboxylate

Benzyl 6,8-dibromo-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline-1-carboxylate: A Comprehensive Overview

The compound with CAS No. 2680758-48-7, commonly referred to as Benzyl 6,8-dibromo-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline-1-carboxylate, is a highly specialized organic compound with significant applications in various fields of chemistry and pharmacology. This compound belongs to the class of quinolines derivatives and is characterized by its unique structural features and functional groups. The benzyl group attached to the quinoline skeleton adds complexity to its molecular structure and enhances its reactivity in various chemical reactions.

Recent studies have highlighted the potential of this compound in drug discovery and development. The 6,8-dibromo substitution pattern on the quinoline ring has been shown to significantly influence the compound's pharmacokinetic properties. Researchers have demonstrated that this substitution enhances the compound's ability to penetrate biological membranes and interact with specific cellular targets. Furthermore, the presence of 2,2,4-trimethyl groups contributes to the molecule's stability and solubility in organic solvents.

One of the most intriguing aspects of Benzyl 6,8-dibromo-2,2,4-trimethyl-1,2,3,4-tetrahydroquinoline-1-carboxylate is its role in bioisosteric replacements. This concept involves replacing certain functional groups within a molecule with others that maintain similar physical properties but alter chemical reactivity or biological activity. By modifying the substituents on the quinoline ring or adjusting the benzyl group's position and size, chemists can create derivatives with enhanced therapeutic potential.

Another area of active research is the compound's application in catalytic processes. The tetrahydroquinoline moiety has been found to act as a versatile ligand in transition metal-catalyzed reactions. For instance, studies have shown that this compound can facilitate cross-coupling reactions under mild conditions due to its ability to stabilize metal centers and accelerate electron transfer processes.

In terms of synthesis pathways for Benzyl 6,8-dibromo-2,2,4-trimethyl-1,2,3,tetrahydroquinoline-1-carboxylate, recent advancements have focused on improving yield and reducing reaction times. One promising approach involves a two-step process: first synthesizing an intermediate quinoline derivative with bromine substituents at positions 6 and 8; then introducing the benzyl carboxylate group via nucleophilic substitution or coupling reactions.

The structural complexity of this compound also makes it an attractive candidate for studying stereochemical outcomes in organic synthesis. Researchers are exploring how different configurations at stereogenic centers affect the compound's interactions with enzymes or receptors in biological systems.

From an environmental standpoint,Benzyl 6,dibromo,tetramethyl,tetrahydroquinoline carboxylate has been evaluated for its biodegradability under controlled laboratory conditions. Results indicate that while it exhibits moderate persistence in aqueous environments due to its hydrophobic nature,it does not pose significant risks to aquatic ecosystems when used responsibly.

In conclusion,Benzyl 6,dibromo,tetramethyl,tetrahydroquinoline carboxylate(CAS No. 2680758-48-7) stands out as a versatile and intriguing molecule with diverse applications across multiple disciplines.Through ongoing research efforts,the full potential of this compound continues to be unveiled,paving the way for innovative solutions in medicine,catalysis,and materials science.